Cas no 1174020-50-8 (Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate)

Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring both fluorine and hydroxyl functional groups at the 3- and 4-positions, respectively. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection in synthetic applications. The stereospecific (3R,4R) configuration makes it valuable for asymmetric synthesis, particularly in pharmaceutical intermediates and bioactive molecule development. The fluorine substitution introduces electronegativity, influencing reactivity and metabolic stability, while the hydroxyl group provides a handle for further functionalization. This compound is commonly employed in medicinal chemistry for its structural versatility and potential in designing enzyme inhibitors or receptor modulators. Its high purity and well-defined stereochemistry ensure reproducibility in complex synthetic routes.
Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate structure
1174020-50-8 structure
Product Name:Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
CAS No:1174020-50-8
MF:C9H16FNO3
MW:205.22664642334
MDL:MFCD19443950
CID:4561538
PubChem ID:57416936
Update Time:2025-05-24

Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
    • (3R,4R)-tert-Butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate
    • AMOT0380
    • KTBDFQPHEPDHQW-RNFRBKRXSA-N
    • PB21472
    • RP09449
    • SB10503
    • PC405008
    • AM20110244
    • (3R,4R)-1-Boc-3-fluoro-4-hydroxypyrrolidine
    • (trans)-3-fluoro-4-hydroxypyrrolidine-1-carboxylic acid tert-butyl ester
    • TRANS-3-FLUORO-4-HYDROXYPYRROLIDINE-1-CARBOXYLIC ACID
    • 1-Pyrrolidinecarboxylic acid, 3-fluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,4R)-
    • CS-0048567
    • 869481-93-6
    • MFCD19443950
    • ZWB02050
    • TRANS-3-FLUORO-4-HYDROXYPYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • DB-344684
    • AKOS015949208
    • EN300-7214398
    • (3R,4R)-tert-Butyl3-fluoro-4-hydroxypyrrolidine-1-carboxylate
    • EN300-1387076
    • AS-48502
    • 1-Pyrrolidinecarboxylicacid, 3-fluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3R,4R)-rel-
    • rac-tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
    • SCHEMBL951942
    • F50144
    • 1174020-50-8
    • Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
    • MDL: MFCD19443950
    • Inchi: 1S/C9H16FNO3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5H2,1-3H3/t6-,7-/m1/s1
    • InChI Key: KTBDFQPHEPDHQW-RNFRBKRXSA-N
    • SMILES: F[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

  • Exact Mass: 205.11142153g/mol
  • Monoisotopic Mass: 205.11142153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 282.3±40.0 ºC (760 Torr),
  • Flash Point: 124.5±27.3 ºC,
  • Solubility: Slightly soluble (15 g/l) (25 º C),

Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate Pricemore >>

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Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate Related Literature

Additional information on Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate (CAS: 1174020-50-8)

Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate (CAS: 1174020-50-8) is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel pharmaceuticals, particularly in the areas of enzyme inhibition and targeted drug delivery. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, including its synthesis, characterization, and applications in drug discovery.

The compound's unique structural features, such as the fluorine atom at the 3-position and the hydroxyl group at the 4-position, make it a versatile building block for the construction of chiral molecules. Recent synthetic methodologies have focused on optimizing the enantioselective synthesis of this compound to ensure high purity and yield. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic asymmetric fluorination approach, achieving an enantiomeric excess of over 99% for the desired (3R,4R)-configuration. This advancement is critical for scaling up production and ensuring reproducibility in industrial applications.

In the realm of drug discovery, Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate has been employed as a precursor for the synthesis of protease inhibitors and glycosidase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its use in the development of a new class of antiviral agents targeting the SARS-CoV-2 main protease. The fluorinated pyrrolidine scaffold was found to enhance binding affinity and metabolic stability, underscoring its potential in addressing current therapeutic challenges. Additionally, its application in peptide mimetics has been explored, with promising results in improving pharmacokinetic properties.

Beyond its pharmaceutical applications, this compound has also been investigated for its role in material science. Researchers have utilized its chiral center and functional groups to design novel ligands for asymmetric catalysis. A 2023 study in ACS Catalysis highlighted its effectiveness in facilitating enantioselective hydrogenation reactions, which are pivotal in the synthesis of chiral drugs. The study reported a significant improvement in reaction efficiency and selectivity, further solidifying the compound's importance in synthetic chemistry.

In conclusion, Tert-butyl (3R,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate (CAS: 1174020-50-8) continues to be a focal point of research due to its multifaceted applications in medicinal chemistry and synthetic organic chemistry. Recent advancements in its synthesis and utilization underscore its potential to drive innovation in drug discovery and catalysis. Future research directions may include exploring its incorporation into more complex molecular architectures and investigating its biological activities in greater detail.

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